Cas no 2137789-74-1 (Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate)

• Product Name: Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate
• CAS No: 2137789-74-1
• MF: C₁₀H₈F₂O₃
• MW: 214.165530204773
• CID: 6273624
• PubChem ID: 165463732
• Update Time: 2025-06-23

Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate
• EN300-785098
• 2137789-74-1
• Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate

• Inchi： 1S/C10H8F2O3/c1-14-10(13)7-4-15-9-6(7)2-5(11)3-8(9)12/h2-3,7H,4H2,1H3
• InChI Key： JDLIQELXJOPYFK-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1OCC2C(=O)OC)F

Computed Properties

• Exact Mass: 214.04415044g/mol
• Monoisotopic Mass: 214.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate

Comprehensive Overview of Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate (CAS No. 2137789-74-1)

Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate (CAS No. 2137789-74-1) is a fluorinated benzofuran derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities. The presence of fluorine atoms at the 5 and 7 positions enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly focusing on fluorinated benzofurans due to their unique properties, such as improved bioavailability and resistance to enzymatic degradation.

The chemical structure of Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate features a benzofuran core with a carboxylate ester group at the 3-position. This structural motif is commonly found in bioactive molecules targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial compounds. Recent studies highlight the growing interest in fluorinated heterocycles as key building blocks for next-generation therapeutics. The compound's CAS No. 2137789-74-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.

One of the most discussed topics in the context of fluorinated benzofurans is their role in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to synthesize such compounds, minimizing hazardous byproducts. The demand for Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate has surged due to its compatibility with catalytic processes and microwave-assisted reactions, which reduce energy consumption and reaction times. These advancements align with the global push toward sustainable pharmaceutical manufacturing.

Another area of interest is the compound's potential application in crop protection. Fluorinated benzofurans are being investigated for their efficacy as agrochemical intermediates, particularly in developing pesticides with lower environmental impact. The difluoro substitution in Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate enhances its interaction with biological targets, offering improved pest control solutions. This aligns with the increasing consumer demand for safer and more sustainable agricultural practices.

In summary, Methyl 5,7-difluoro-2,3-dihydro-1-benzofuran-3-carboxylate (CAS No. 2137789-74-1) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and compatibility with modern synthetic techniques make it a focal point for researchers aiming to address pressing challenges in drug development and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.